Cas no 1887095-82-0 (RapaLink-1)

RapaLink-1 is a heterobifunctional small-molecule inhibitor designed to target mTOR (mechanistic target of rapamycin) signaling pathways with high specificity. It functions as a molecular glue, bridging FKBP12 and mTOR to induce selective inhibition of both mTORC1 and mTORC2 complexes. This dual inhibition capability distinguishes RapaLink-1 from traditional rapalogs, which primarily target mTORC1. Its covalent binding mechanism enhances sustained pathway suppression, making it particularly useful for studying mTOR-dependent cellular processes and resistant cancer models. The compound's structural design leverages rapamycin's affinity while incorporating a linker for improved target engagement, offering researchers a precise tool for probing mTOR-related biology and therapeutic development.
RapaLink-1 structure
RapaLink-1 structure
Product Name:RapaLink-1
CAS No:1887095-82-0
MF:C91H138N12O24
MW:1784.13544607162
CID:4739044
PubChem ID:145708103
Update Time:2025-05-20

RapaLink-1 Chemical and Physical Properties

Names and Identifiers

    • RapaLink-1
    • N-[4-[4-Amino-3-(2-amino-1,3-benzoxazol-5-yl)pyrazolo[3,4-d]pyrimidin-1-yl]butyl]-3-[2-[2-[2-[2-[2-[
    • 1887095-82-0
    • AKOS040764311
    • Inchi: 1S/C91H138N12O24/c1-60-18-12-11-13-19-61(2)76(112-8)55-70-24-21-66(7)91(111,127-70)85(108)88(109)102-29-16-14-20-72(102)89(110)125-77(56-73(104)62(3)51-65(6)83(107)84(114-10)82(106)64(5)50-60)63(4)52-67-22-25-75(78(53-67)113-9)124-49-48-123-58-69-57-101(100-98-69)31-33-116-35-37-118-39-41-120-43-45-122-47-46-121-44-42-119-40-38-117-36-34-115-32-27-79(105)94-28-15-17-30-103-87-80(86(92)95-59-96-87)81(99-103)68-23-26-74-71(54-68)97-90(93)126-74/h11-13,18-19,23,26,51,54,57,59-60,62-64,66-67,70,72,75-78,83-84,107,111H,14-17,20-22,24-25,27-50,52-53,55-56,58H2,1-10H3,(H2,93,97)(H,94,105)(H2,92,95,96)/b13-11-,18-12-,61-19-,65-51-/t60-,62-,63-,64-,66-,67+,70+,72+,75-,76+,77+,78-,83-,84+,91-/m1/s1
    • InChI Key: QDOGZMBPRITPMZ-KGAHTFCLSA-N
    • SMILES: O(CCOCC1=CN(CCOCCOCCOCCOCCOCCOCCOCCOCCC(NCCCCN2C3C(=C(N)N=CN=3)C(C3C=CC4=C(C=3)N=C(N)O4)=N2)=O)N=N1)[C@@H]1CC[C@@H](C[C@@H](C)[C@@H]2CC([C@@H](C=C(C)[C@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C[C@H]1OC |c:90,92,t:79,94|

Computed Properties

  • Exact Mass: 1782.99469332g/mol
  • Monoisotopic Mass: 1782.99469332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 32
  • Heavy Atom Count: 127
  • Rotatable Bond Count: 45
  • Complexity: 3370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 449Ų

RapaLink-1 Pricemore >>

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Additional information on RapaLink-1

Introduction to RapaLink-1 (CAS No: 1887095-82-0) and Its Emerging Applications in Chemical Biology

The compound RapaLink-1, identified by the chemical abstracts service number CAS No 1887095-82-0, represents a significant advancement in the realm of chemical biology. This molecule has garnered considerable attention due to its unique structural properties and its potential applications in modulating biological pathways. As research in the field of drug discovery and molecular therapy continues to evolve, compounds like RapaLink-1 are being explored for their ability to interact with specific targets, offering novel insights into therapeutic mechanisms.

RapaLink-1 belongs to a class of molecules that exhibit potent effects on cellular signaling pathways, particularly those involving protein-protein interactions. The compound’s molecular framework is designed to selectively bind to target proteins, thereby modulating their activity. This selective binding capability makes RapaLink-1 a valuable tool for researchers studying the intricacies of cellular communication and for developing new therapeutic strategies.

In recent years, there has been a surge in interest regarding small molecules that can modulate the activity of kinases and phosphatases, which are key enzymes involved in numerous cellular processes. RapaLink-1 has been shown to exhibit inhibitory effects on certain kinases, making it a promising candidate for further investigation in the development of kinase inhibitors. These inhibitors are crucial in treating a variety of diseases, including cancer, where abnormal kinase activity plays a pivotal role.

One of the most compelling aspects of RapaLink-1 is its ability to interfere with the function of transcription factors. Transcription factors are proteins that regulate gene expression, and their dysregulation is associated with numerous diseases. By targeting these factors, RapaLink-1 can potentially correct imbalances in gene expression, offering a new avenue for therapeutic intervention. Recent studies have demonstrated that RapaLink-1 can modulate the activity of specific transcription factors involved in inflammation and immune responses, suggesting its potential use in treating inflammatory diseases.

The development of RapaLink-1 also highlights the importance of computational chemistry and structure-based drug design in modern pharmaceutical research. Advanced computational methods have been employed to predict the binding interactions between RapaLink-1 and its target proteins. These predictions have guided the optimization of the compound’s structure, enhancing its potency and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines, as they allow researchers to rapidly screen large libraries of compounds and identify promising candidates.

Another area where RapaLink-1 shows promise is in the field of regenerative medicine. Studies have indicated that this compound can influence stem cell differentiation, potentially aiding in tissue repair and regeneration. The ability of RapaLink-1 to modulate signaling pathways involved in stem cell behavior makes it a valuable tool for developing therapies aimed at repairing damaged tissues. This application is particularly relevant given the growing demand for regenerative medicine solutions.

Furthermore, RapaLink-1 has been explored for its potential role in neurodegenerative diseases. Research suggests that it can interact with proteins implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. By modulating the activity of these proteins, RapaLink-1 may help mitigate the progression of these debilitating conditions. The ability to target specific pathological mechanisms associated with neurodegenerative diseases underscores the versatility of RapaLink-1 as a research tool.

The synthesis and characterization of RapaLink-1 have also contributed to advancements in synthetic chemistry. The compound’s complex structure presents challenges for synthetic chemists, but overcoming these challenges has led to innovations in synthetic methodologies. These advancements not only facilitate the production of RapaLink-1 but also contribute to the broader field of synthetic chemistry by providing new techniques and strategies for constructing complex molecules.

In conclusion, RapaLink-1 (CAS No: 1887095-82-0) represents a significant breakthrough in chemical biology with its unique ability to modulate biological pathways through selective protein interactions. Its potential applications span various therapeutic areas, including cancer treatment, inflammation management, regenerative medicine, and neurodegenerative disease therapy. The ongoing research into this compound underscores its importance as a tool for both academic study and pharmaceutical development.

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